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Compound of Interest

Compound Name: Tripropyltin

Cat. No.: B15187550

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Tripropyltin (TPT), an organotin compound, is characterized by a tin atom covalently bonded
to three propyl groups. Organotins, as a class, are utilized industrially as PVC heat stabilizers,
catalysts, and biocides in antifouling paints and wood preservatives. In a laboratory setting,
tripropyltin and its analogs are primarily employed in toxicological research to study their
effects on cellular processes. Their known ability to disrupt endocrine function, induce
neurotoxicity, and interfere with fundamental cellular machinery makes them relevant models
for investigating mechanisms of toxicity and developing potential countermeasures.[1][2][3]

The high acute toxicity of tripropyltin necessitates stringent adherence to safety protocols. It is
toxic if swallowed, inhaled, or if it comes into contact with skin.[2][4] Furthermore, it is classified
as very toxic to aquatic life with long-lasting effects, mandating careful handling of waste.[2][5]
The primary mechanism of its toxicity involves the disruption of ion transport and energy
metabolism, notably through the inhibition of ATPases, induction of endoplasmic reticulum
stress, and subsequent activation of apoptotic pathways.

Chemical and Physical Properties
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Property Value Reference

Chemical Formula CoH21CISn --INVALID-LINK--
Molecular Weight 283.42 g/mol --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
CAS Number 2279-76-7 --INVALID-LINK--
Boiling Point 123 °C (13 hPa) --INVALID-LINK--
Flash Point 95 °C /203 °F --INVALID-LINK--
Density 1.29 g/cm3 (20 °C) --INVALID-LINK--

Toxicological Data

Parameter Value Species Reference

LD50 Oral 100 mg/kg Rat --INVALID-LINK--
LD50 Dermal 300 mg/kg - --INVALID-LINK--
OSHA PEL (as Sn) 0.1 mg/m3 (8-hr TWA) Human --INVALID-LINK--
ACGIH TLV (as Sn) 0.1 mg/m3 (8-hr TWA) Human --INVALID-LINK--
ACGIH STEL (as Sn) 0.2 mg/m3 Human --INVALID-LINK--

Detailed Laboratory Protocols
Risk Assessment and Preparation

Before handling Tripropyltin, a thorough risk assessment must be conducted. This involves
reviewing the Safety Data Sheet (SDS) and understanding the specific hazards.[5] A
designated area within a certified chemical fume hood must be prepared for the procedure.[5]
[6] Ensure all necessary Personal Protective Equipment (PPE) is available and that an
emergency plan is in place. All personnel involved must receive documented training on the
hazards and handling procedures for organotin compounds.[7]
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Engineering Controls and Personal Protective
Equipment (PPE)

¢ Primary Engineering Control: All handling of Tripropyltin, including weighing, dilution, and
addition to experimental systems, must be performed inside a certified chemical fume hood
to prevent inhalation of vapors.[5][6]

» Personal Protective Equipment (PPE):

o Hand Protection: Wear double-layered chemical-resistant gloves (e.g., a nitrile base glove
with a neoprene or butyl rubber outer glove). Gloves must be inspected before use and
disposed of immediately after contamination.[8]

o Eye Protection: Chemical safety goggles and a full-face shield are mandatory to protect
against splashes.[8]

o Skin and Body Protection: A lab coat, buttoned completely, and chemical-resistant apron
are required. Long-sleeved clothing and closed-toe shoes are essential.[6]

o Respiratory Protection: If there is any risk of exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.[5]

Representative Experimental Protocol: In Vitro Cell
Culture Assay

This protocol outlines a general procedure for treating a cell culture with Tripropyltin to assess

cytotoxicity.
a. Preparation of Stock Solution:
« Inside the chemical fume hood, carefully weigh the required amount of Tripropyltin chloride.

» Dissolve in an appropriate solvent (e.g., DMSO) to create a high-concentration stock solution
(e.g., 10-100 mM). Use of air-sensitive techniques with Sure/Seal bottles and dry solvents

may be necessary depending on the specific experimental requirements.
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 Aliquot the stock solution into clearly labeled microcentrifuge tubes for single use to avoid
repeated freeze-thaw cycles. Store at -20°C or as recommended.

b. Cell Treatment:
o Culture cells to the desired confluency in appropriate multi-well plates.

« Inside a biological safety cabinet, prepare serial dilutions of the Tripropyltin stock solution in
cell culture media to achieve the final desired experimental concentrations (e.g., in the
nanomolar to low micromolar range).

» Carefully remove the existing media from the cells and replace it with the media containing
the various concentrations of Tripropyltin.

¢ Incubate the cells for the desired exposure time (e.g., 24-48 hours) under standard cell
culture conditions (e.g., 37°C, 5% COz).

c. Post-Treatment Handling and Decontamination:

o All media and solutions containing Tripropyltin must be considered hazardous waste.
Aspirate waste into a flask containing bleach or another suitable deactivating agent.

o Wash all contaminated labware (pipette tips, plates, flasks) with a deactivating solution
before disposing of them as hazardous waste.

e Thoroughly decontaminate the work area (fume hood, biosafety cabinet) with an appropriate
cleaning agent.

Spill and Emergency Procedures

e Minor Spill (inside fume hood):
o Ensure PPE is worn.
o Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[5]

o Collect the contaminated absorbent material into a sealed, labeled container for
hazardous waste disposal.[5]
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o Clean the spill area with soap and water.

o Major Spill or Spill Outside Fume Hood:
o Evacuate the laboratory immediately and alert others.

o Prevent entry and contact emergency services or the institution's environmental health
and safety office.[7]

e Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[5]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Waste Disposal

All waste contaminated with Tripropyltin, including unused chemical, stock solutions,
contaminated media, labware, and PPE, is considered hazardous waste.[5]

o Collect liquid waste in a designated, sealed, and clearly labeled hazardous waste container.

o Collect solid waste (gloves, pipette tips, absorbent material) in a separate, sealed, and
labeled container.

» Dispose of all waste through your institution's certified hazardous waste disposal program.
Do not pour down the drain.[1]

Visualizations
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Workflow and Safety Checkpoints
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Caption: Standard workflow for handling Tripropyltin, highlighting critical safety checkpoints.

Mechanism of Action: Cellular Toxicity Pathway
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Caption: Simplified signaling pathway illustrating Tripropyltin-induced cellular toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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